Cas no 53949-54-5 (Hydroxy Ibuprofen)

• Product Name: Hydroxy Ibuprofen
• CAS No: 53949-54-5
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1061450
• PubChem ID: 71312545
• Update Time: 2025-11-02

Hydroxy Ibuprofen Chemical and Physical Properties

Names and Identifiers

• Hydroxy Ibuprofen
• 2-[4-(3-hydroxy-2-methylpropyl)phenyl]propanoic acid
• 3-Hydroxyibuprofen solution
• 2-[4-(3-Hydroxy-2-methylpropyl)phenyl]propionic acid
• CHEMBL3544649
• BENZENEACETIC ACID, 4-(3-HYDROXY-2-METHYLPROPYL)-.ALPHA.-METHYL-
• 2-[4-(2-Hydroxymethylpropyl)phenyl]propanoic acid 100 microg/mL in Acetonitrile
• 2-[4-(2-Hydroxymethylpropyl)phenyl]propanoic acid
• C41B66XGBS
• 2-(4-(3-Hydroxy-2-methylpropyl)phenyl)propanoic acid
• Benzeneacetic acid, 4-(3-hydroxy-2-methylpropyl)-alpha-methyl-
• (+)-2-[p-(2-hydroxymethyl-propyl)phenyl] propionic acid
• Benzeneacetic acid, 4-(3-hydroxy-2-methylpropyl)-?-methyl-; 2-[4-(3-Hydroxy-2-methyl-propyl)phenyl]propanoic acid; 4-(3-Hydroxy-2-methylpropyl)-?-methylbenzeneacetic acid; 2,4'-(2-Hydroxymethylpropyl)phenylpropionic acid; 2-[4-(2-Hydroxymethylpropyl)phenyl]propanoic acid; 3-Hydroxyibuprofen
• Benzeneacetic acid, 4-(3-hydroxy-2-methylpropyl)-a-methyl-; 2-[4-(3-Hydroxy-2-methyl-propyl)phenyl]propanoic acid; 4-(3-Hydroxy-2-methylpropyl)-a-methylbenzeneacetic acid; 2,4'-(2-Hydroxymethylpropyl)phenylpropionic acid; 2-[4-(2-Hydroxymethylpropyl)phenyl]propanoic acid; 3-Hydroxyibuprofen
• NS00007757
• EN300-11709575
• Q27275159
• UNII-C41B66XGBS
• Z2049740133
• DTXSID301344828
• 2-(4-(3-Hydroxy-2-methylpropyl)phenyl)propanoicacid
• 2,4'-(2-Hydroxymethylpropyl)phenylpropionic acid
• 3-Hydroxyibuprofen, VETRANAL(TM), analytical standard
• 3-Hydroxyibuprofen
• 53949-54-5
• CS-0113571
• CHEBI:180749

• MDL： MFCD19686976
• Inchi： 1S/C13H18O3/c1-9(8-14)7-11-3-5-12(6-4-11)10(2)13(15)16/h3-6,9-10,14H,7-8H2,1-2H3,(H,15,16)
• InChI Key： HFAIHLSDLUYLQA-UHFFFAOYSA-N
• SMILES： OCC(C)CC1C=CC(=CC=1)C(C(=O)O)C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 385.2±22.0 °C at 760 mmHg
• Flash Point: 200.9±18.8 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Hydroxy Ibuprofen Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 7-16
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Hydroxy Ibuprofen

Comprehensive Overview of Hydroxy Ibuprofen (CAS No. 53949-54-5): Properties, Applications, and Innovations

Hydroxy Ibuprofen (CAS No. 53949-54-5), a metabolite of the widely used nonsteroidal anti-inflammatory drug (NSAID) Ibuprofen, has garnered significant attention in pharmaceutical and biomedical research. This compound, chemically known as 2-(4-(2-hydroxy-2-methylpropyl)phenyl)propanoic acid, plays a critical role in understanding drug metabolism and therapeutic efficacy. With the growing demand for safer and more effective pain management solutions, Hydroxy Ibuprofen is increasingly studied for its potential applications in personalized medicine and drug formulation optimization.

The pharmacological profile of Hydroxy Ibuprofen is closely linked to its parent compound, Ibuprofen, which is a staple in treating inflammation, fever, and mild-to-moderate pain. Researchers are particularly interested in how Hydroxy Ibuprofen contributes to the overall therapeutic effects of Ibuprofen, especially in patients with specific metabolic conditions. Recent studies have explored its anti-inflammatory properties and analgesic effects, with some suggesting that it may offer reduced gastrointestinal side effects compared to its parent molecule. This makes it a promising candidate for next-generation NSAID formulations.

In the context of current healthcare trends, Hydroxy Ibuprofen aligns with the rising interest in precision medicine and drug metabolism. Patients and healthcare providers are increasingly seeking personalized pain relief options, and understanding metabolites like Hydroxy Ibuprofen is essential for tailoring treatments. Additionally, the compound's role in sustained-release formulations has been investigated, addressing the demand for longer-lasting pain management solutions with fewer dosing intervals.

From a chemical perspective, Hydroxy Ibuprofen (CAS No. 53949-54-5) exhibits unique physicochemical properties that influence its solubility, stability, and bioavailability. These characteristics are critical for pharmaceutical developers aiming to enhance drug delivery systems. For instance, its hydroxyl group introduces polarity, which can be leveraged to improve water solubility—a key factor in designing oral suspensions or topical gels. Such innovations are particularly relevant given the consumer shift toward user-friendly dosage forms.

Environmental and sustainability concerns have also brought Hydroxy Ibuprofen into the spotlight. As a metabolite, it is frequently detected in wastewater due to the widespread use of Ibuprofen. Researchers are studying its environmental persistence and ecological impact, contributing to broader discussions about pharmaceutical pollution and green chemistry. This aligns with the global push for eco-friendly drug design and biodegradable metabolites.

In summary, Hydroxy Ibuprofen (CAS No. 53949-54-5) is a compound of multifaceted significance, bridging gaps between drug development, patient care, and environmental stewardship. Its study not only advances our understanding of NSAID metabolism but also addresses contemporary challenges in healthcare and sustainability. As research progresses, this metabolite may unlock new avenues for safer analgesics and targeted therapies, reinforcing its relevance in modern science.